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Compound of Interest

Compound Name: 1,2-Dibromo-4-ethylbenzene

Cat. No.: B160322 Get Quote

In-Depth Technical Guide: 1,2-Dibromo-4-
ethylbenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-Dibromo-4-ethylbenzene, a

key aromatic halogenated compound. This document outlines its chemical identity,

physicochemical properties, a detailed experimental protocol for its synthesis, and its

applications in research and development, particularly as an intermediate in organic synthesis.

Chemical Identity and Properties
1,2-Dibromo-4-ethylbenzene, also known as 3,4-dibromoethylbenzene, is a disubstituted

aromatic compound. Its chemical structure and properties are summarized below.

Identifier Value Source

CAS Number 134940-69-5 [1]

Molecular Formula C₈H₈Br₂ [1]

IUPAC Name 1,2-dibromo-4-ethylbenzene [1]

A summary of its key physicochemical properties is provided in the table below.
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Property Value Source

Molecular Weight 263.96 g/mol [1]

Appearance
Expected to be a liquid or low-

melting solid

Solubility
Expected to be soluble in

common organic solvents

Synthesis of 1,2-Dibromo-4-ethylbenzene: An
Experimental Protocol
The synthesis of 1,2-Dibromo-4-ethylbenzene can be achieved through the electrophilic

aromatic substitution of ethylbenzene. The ethyl group is an ortho-, para-director, and by

controlling the reaction conditions, the formation of the dibrominated product can be favored.

What follows is a detailed experimental protocol for this synthesis.

Reaction: Electrophilic Bromination of Ethylbenzene

Reagents and Materials:

Ethylbenzene

Bromine (Br₂)

Iron powder (Fe) or anhydrous Iron(III) bromide (FeBr₃) as a catalyst

Dichloromethane (CH₂Cl₂) or another suitable inert solvent

10% Sodium bisulfite solution

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
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Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux

condenser

Heating mantle

Separatory funnel

Rotary evaporator

Apparatus for fractional distillation or column chromatography

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, place ethylbenzene and the chosen inert

solvent (e.g., dichloromethane). Add a catalytic amount of iron powder or anhydrous iron(III)

bromide. The flask should be equipped with a dropping funnel containing the required molar

equivalent of bromine and a reflux condenser. To prevent the escape of bromine and

hydrogen bromide gas, the top of the condenser should be connected to a gas trap

containing a sodium hydroxide solution.

Bromination: Cool the reaction mixture in an ice bath. Slowly add the bromine from the

dropping funnel to the stirred reaction mixture. The rate of addition should be controlled to

maintain the reaction temperature below 10 °C.

Reaction Progression: After the addition of bromine is complete, allow the reaction mixture to

slowly warm to room temperature and then heat it to a gentle reflux for several hours to

ensure the reaction goes to completion. The progress of the reaction can be monitored by

thin-layer chromatography (TLC) or gas chromatography (GC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the

reaction by carefully adding a 10% sodium bisulfite solution to destroy any unreacted

bromine.

Extraction and Neutralization: Transfer the mixture to a separatory funnel. Wash the organic

layer sequentially with water, saturated sodium bicarbonate solution (to neutralize any

remaining acid), and finally with brine.
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Drying and Solvent Removal: Dry the organic layer over an anhydrous drying agent like

magnesium sulfate, filter, and remove the solvent using a rotary evaporator.

Purification: The crude product, which will be a mixture of monobrominated and dibrominated

isomers, can be purified by fractional distillation under reduced pressure or by column

chromatography on silica gel to isolate the desired 1,2-Dibromo-4-ethylbenzene.

Applications in Organic Synthesis
1,2-Dibromo-4-ethylbenzene is a valuable intermediate in organic synthesis. The presence of

two bromine atoms on the aromatic ring allows for a variety of subsequent chemical

transformations.

Cross-Coupling Reactions: The bromine atoms can participate in various palladium-

catalyzed cross-coupling reactions, such as Suzuki, Stille, and Sonogashira couplings, to

form new carbon-carbon bonds. This makes it a useful building block for the synthesis of

more complex molecules with potential applications in medicinal chemistry and materials

science.

Synthesis of Heterocyclic Compounds: This compound can serve as a precursor for the

synthesis of various heterocyclic compounds, which are important scaffolds in many

biologically active molecules.

Intermediate for Agrochemicals and Pharmaceuticals: Like many other brominated aromatic

compounds, 1,2-Dibromo-4-ethylbenzene can be used as a starting material or

intermediate in the synthesis of active ingredients for agrochemicals and pharmaceuticals.

Safety and Handling
Detailed safety information is not readily available for 1,2-Dibromo-4-ethylbenzene
specifically. However, based on the data for similar brominated aromatic compounds, the

following precautions should be taken:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-

resistant gloves, and a lab coat.
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Avoid inhalation of vapors and contact with skin and eyes.

In case of contact, rinse the affected area with plenty of water.

Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

Visualizations
The following diagrams illustrate the logical workflow for the synthesis of 1,2-Dibromo-4-
ethylbenzene.
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A high-level overview of the synthesis workflow for 1,2-Dibromo-4-ethylbenzene.
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A step-by-step logical flow of the experimental protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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